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Compound of Interest

Compound Name: Biotinyl-Somatostatin-14

Cat. No.: B582831 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Biotinyl-Somatostatin-14. The following

procedures for handling, storage, and disposal are designed to ensure a safe laboratory

environment.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is essential to minimize exposure and ensure

personal safety when handling Biotinyl-Somatostatin-14. The following table summarizes the

recommended PPE based on general guidance for peptides and the safety data sheet for

Somatostatin.
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Protection Type Specification Standard Rationale

Respiratory Protection
Approved mask with a

P3 particle filter.
EN 149

To be used during all

open handling to

avoid inhalation of

dust particles.[1]

Hand Protection
Protective gloves

(e.g., nitrile rubber).
EN 374

To prevent skin

contact. It is

recommended to

change gloves

immediately if spilled

on, as breakthrough

time data is

unavailable.[1]

Eye Protection
Tightly fitting safety

goggles.
EN 166

To protect eyes from

potential contact with

the substance.[1]

Body Protection Laboratory coat. N/A

To protect skin and

clothing from

contamination.

Emergency Procedures
Immediate and appropriate action is critical in the event of accidental exposure or spillage.
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Exposure Route Procedure

Inhalation
Move the affected person to fresh air. If

symptoms persist, seek medical advice.

Skin Contact
Immediately wash the contaminated area with

water and mild soap.[1]

Eye Contact

Rinse the eyes with water or physiological

saltwater, holding the eyelids open. Remove

contact lenses if present. If irritation persists,

seek medical advice.[1]

Ingestion
Rinse the mouth. Do not induce vomiting. Seek

medical advice.[1]

Step Action

1. Personal Precautions

Use personal protective equipment as detailed

above. Avoid dust generation and ensure the

area is well-ventilated.[1]

2. Environmental Precautions

Prevent the substance from entering drains.

Inform relevant authorities if necessary,

following local regulations.[1]

3. Containment and Cleaning

Sweep up the spilled material and place it in a

suitable container for disposal. Flush the spill

area with plenty of water.[1]

Handling and Storage Protocol
Proper handling and storage are vital to maintain the integrity of Biotinyl-Somatostatin-14 and

ensure laboratory safety.
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Aspect Guideline

Safe Handling

Avoid contact with skin, eyes, and clothing.

Prevent dust generation and spreading. Ensure

adequate ventilation, such as working in a fume

hood.[1] Take precautions against static

discharges.[1]

Storage

Store in a tightly closed original container in a

dry place at -20°C to +5°C.[1] Protect from light.

[1] For long-term storage, -20°C is

recommended, with -80°C being even better.[2]

For short-term storage, 4°C in a dark place is

suitable.[2]

Peptide Solutions

It is generally not recommended to store

peptides after dissolution.[2] If necessary, store

at -20°C in a sterile buffer with a slightly acidic

pH of 5-6.[2] Avoid repeated freeze-thaw cycles.

Disposal Plan
All waste materials should be handled as hazardous waste and disposed of in accordance with

local, state, and federal regulations.

Waste Type Disposal Procedure

Contaminated Materials

Materials contaminated with Biotinyl-

Somatostatin-14 should be placed in double,

robust plastic bags, sealed individually, and

labeled for chemical waste.[3]

Unused Product
Dispose of as chemical waste in a suitable,

labeled container.[1]

Empty Containers

Empty containers may retain product residue.

Handle as hazardous waste and consult with

your institution's waste management authority

for proper disposal procedures.[4]
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Experimental Workflow Diagram
The following diagram illustrates the standard operational workflow for handling Biotinyl-
Somatostatin-14, from receipt of the compound to its final disposal.
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Caption: Workflow for Handling Biotinyl-Somatostatin-14.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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